Cas no 205652-45-5 (L-Cysteinamide, D-phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-[(1R,2R)-2-hydroxy-1-(hydroxymethyl)propyl]-)

L-Cysteinamide, D-phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-[(1R,2R)-2-hydroxy-1-(hydroxymethyl)propyl]- Properties

Names and Identifiers

• L-Cysteinamide, D-phenylalanyl-L-cysteinyl-L-phenylalanyl-D-tryptophyl-L-lysyl-L-threonyl-N-[(1R,2R)-2-hydroxy-1-(hydroxymethyl)propyl]-

• InChIKey： WNWKXMPKPVJZIP-QKRMZTDJSA-N
• Inchi： 1S/C49H68N10O10S2/c1-28(61)40(25-60)59(41(27-71)43(52)63)49(69)42(29(2)62)58-45(65)36(19-11-12-20-50)54-47(67)38(23-32-24-53-35-18-10-9-17-33(32)35)56-46(66)37(22-31-15-7-4-8-16-31)55-48(68)39(26-70)57-44(64)34(51)21-30-13-5-3-6-14-30/h3-10,13-18,24,28-29,34,36-42,53,60-62,70-71H,11-12,19-23,25-27,50-51H2,1-2H3,(H2,52,63)(H,54,67)(H,55,68)(H,56,66)(H,57,64)(H,58,65)/t28-,29-,34-,36+,37+,38-,39+,40-,41+,42+/m1/s1
• SMILES： C(N)(=O)[C@H](CS)N(C(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CCCCN)NC(=O)[C@@H](CC1C2=C(C=CC=C2)NC=1)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CS)NC(=O)[C@@H](CC1=CC=CC=C1)N)[C@H](CO)[C@H](O)C

Experimental Properties

• Boiling Point: 1446.3±65.0 °C(Predicted)
• pka: 9.17±0.10(Predicted)
• Density: 1.317±0.06 g/cm3(Predicted)